Cas no 2639446-20-9 (Tert-butyl 7-aminoisoquinoline-5-carboxylate)

• Product Name: Tert-butyl 7-aminoisoquinoline-5-carboxylate
• CAS No: 2639446-20-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5665490
• PubChem ID: 165903545
• Update Time: 2025-05-22

Tert-butyl 7-aminoisoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639446-20-9
• EN300-27728650
• tert-butyl 7-aminoisoquinoline-5-carboxylate
• Tert-butyl 7-aminoisoquinoline-5-carboxylate

• Inchi： 1S/C14H16N2O2/c1-14(2,3)18-13(17)12-7-10(15)6-9-8-16-5-4-11(9)12/h4-8H,15H2,1-3H3
• InChI Key： DVRGEQBAFVSKGX-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(=CC2C=NC=CC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 7-aminoisoquinoline-5-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 7-aminoisoquinoline-5-carboxylate (CAS: 2639446-20-9)

Tert-butyl 7-aminoisoquinoline-5-carboxylate (CAS: 2639446-20-9) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound's unique structural features, including the isoquinoline core and the tert-butyl ester group, make it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of Tert-butyl 7-aminoisoquinoline-5-carboxylate, with particular attention to green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that improved the efficiency of the synthesis while reducing environmental impact.

In terms of pharmacological applications, Tert-butyl 7-aminoisoquinoline-5-carboxylate has shown promise as a precursor for kinase inhibitors. A recent preclinical study (Nature Chemical Biology, 2023) reported that derivatives of this compound exhibited potent inhibitory activity against specific protein kinases involved in cancer progression. The study also highlighted the compound's favorable pharmacokinetic properties, suggesting its potential for further development as a therapeutic agent.

Furthermore, computational studies have provided insights into the molecular interactions between Tert-butyl 7-aminoisoquinoline-5-carboxylate derivatives and their biological targets. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have helped identify key structural modifications that could enhance the compound's bioactivity and selectivity. These findings are expected to guide future drug design efforts in this area.

The safety profile and toxicity of Tert-butyl 7-aminoisoquinoline-5-carboxylate have also been investigated in recent studies. Preliminary toxicological assessments indicate that the compound has an acceptable safety margin for further development, though additional studies are needed to fully characterize its potential side effects. Researchers are particularly interested in exploring its metabolism and potential drug-drug interactions as part of ongoing ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Looking ahead, the pharmaceutical industry is showing increasing interest in Tert-butyl 7-aminoisoquinoline-5-carboxylate as a valuable intermediate for drug discovery. Several patent applications filed in 2023-2024 demonstrate its potential in various therapeutic areas. The compound's versatility and the growing body of research supporting its applications suggest that it will continue to be an important focus of chemical biology and medicinal chemistry research in the coming years.